![molecular formula C6H5ClN4 B3043281 [(6-Chloropyridazin-3-yl)(methyl)amino]methanenitrile CAS No. 83412-73-1](/img/structure/B3043281.png)
[(6-Chloropyridazin-3-yl)(methyl)amino]methanenitrile
Overview
Description
“[(6-Chloropyridazin-3-yl)(methyl)amino]methanenitrile” is a chemical compound with the molecular formula C6H5ClN4 . It is a versatile compound with potential applications in scientific research.
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyridazine ring, which is a six-membered ring with two nitrogen atoms, substituted at the 3rd position by a methylamino group and at the 6th position by a chlorine atom . The molecular weight of the compound is 168.58 .Scientific Research Applications
1. Synthesis and Biological Evaluation
(6-Chloropyridazin-3-yl)(methyl)amino]methanenitrile derivatives have been synthesized and evaluated for various biological activities. For example, Aggarwal et al. (2020) synthesized derivatives as potential analgesic agents, revealing moderate to good analgesic activity in vivo studies (Aggarwal et al., 2020).
2. Antibacterial and Antifungal Activity
Compounds related to (6-Chloropyridazin-3-yl)(methyl)amino]methanenitrile have shown antibacterial and antifungal activities. Bhuva et al. (2015) synthesized derivatives exhibiting moderate activity against bacteria and fungi (Bhuva et al., 2015).
3. Nucleophilic Displacement Reactions
Studies on nucleophilic displacement reactions involving related compounds have been conducted. Adembri et al. (1976) found that certain chlorine atoms in these compounds are reactive towards nucleophiles (Adembri et al., 1976).
4. Structure and Chemical Analysis
In-depth structural and chemical analyses of these compounds have been conducted. Sallam et al. (2021) synthesized and characterized a specific compound, providing insights into its molecular structure and interactions (Sallam et al., 2021).
5. Synthesis Techniques
Various synthesis techniques for (6-Chloropyridazin-3-yl)(methyl)amino]methanenitrile derivatives have been developed. Morishita et al. (1994) reported on the synthesis of related compounds through hydrazinolysis (Morishita et al., 1994).
6. Potential Biological Activities
Research has explored the potential biological activities of these derivatives. For instance, Abubshait (2007) investigated compounds for their antibacterial activity, highlighting the broad scope of research in this area (Abubshait, 2007).
7. Cytotoxic Agents
Some derivatives have been evaluated as cytotoxic agents. Mamta et al. (2019) synthesized a series of compounds and assessed their in vitro cytotoxic activities, suggesting potential applications in cancer treatment (Mamta et al., 2019).
8. Anticonvulsant and Muscle Relaxant Activities
Certain derivatives have been evaluated for their anticonvulsant and muscle relaxant activities. Sharma et al. (2013) synthesized and tested compounds, showing promising results in this therapeutic area (Sharma et al., 2013).
properties
IUPAC Name |
(6-chloropyridazin-3-yl)-methylcyanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN4/c1-11(4-8)6-3-2-5(7)9-10-6/h2-3H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZRFJLSZSWSQDN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C#N)C1=NN=C(C=C1)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.58 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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